Cas no 252054-88-9 (1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate)

• Product Name: 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate
• CAS No: 252054-88-9
• MF: C₁₄H₁₅F₃O₃SSi
• MW: 348.412814378738
• MDL: MFCD10566934
• CID: 246485
• PubChem ID: 87559752
• Update Time: 2025-06-08

1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 1-(trimethylsilyl)-2-naphthalenyl ester
• 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate
• (1-trimethylsilylnaphthalen-2-yl) trifluoromethanesulfonate
• 1-(TRIMETHYLSILYL)-2-NAPHTHYL TRIFLATE
• 1-(trimethylsilyl)-2-naphthyl trifluoromethansulfonate
• 1-trimethylsilyl-naphth-2-yl trifluoromethanesulfonate
• Trifluoromethanesulfonic Acid 1-(Trimethylsilyl)-2-naphthyl Ester
• BS-43960
• SCHEMBL15565613
• AKOS015852958
• MFCD10566934
• 1-(TRIMETHYLSILYL)NAPHTHALEN-2-YL TRIFLUOROMETHANESULFONATE
• 1-(Trimethylsilyl)-2-Naphthyl Trifluoromethanesulfonate, 96%
• J-015871
• 252054-88-9
• FT-0770203
• T2465
• 1-(Trimethylsilyl)-2-naphthylTrifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 1-(trimethylsilyl)-2-naphthalenyl ester
• T72168
• DTXSID20454460
• DA-30510

• MDL： MFCD10566934
• Inchi： 1S/C14H15F3O3SSi/c1-22(2,3)13-11-7-5-4-6-10(11)8-9-12(13)20-21(18,19)14(15,16)17/h4-9H,1-3H3
• InChI Key： DHFMFICBVHCWGQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=C2C=CC=CC2=C1[Si](C)(C)C

Computed Properties

• Exact Mass: 348.04600
• Monoisotopic Mass: 348.04632653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.28
• Refractive Index: 1.5250-1.5290
• PSA: 51.75000
• LogP: 4.69420
• Solubility: Not determined

1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： 49-23-36-26-46
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate

Introduction to 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate (CAS No. 252054-88-9)

1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate, identified by its CAS number 252054-88-9, is a specialized organosulfonate compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a trimethylsilyl (TMS) group and a trifluoromethanesulfonate (TFSO) moiety, make it particularly valuable for applications in cross-coupling reactions, protection-deprotection strategies, and the synthesis of bioactive scaffolds.

The trimethylsilyl group is a common protective group in organic synthesis, known for its stability under a wide range of reaction conditions while being removable under mild acidic or basic conditions. This characteristic makes it an ideal candidate for protecting reactive hydroxyl or amino groups in multi-step syntheses. On the other hand, the trifluoromethanesulfonate group is a powerful leaving group that enhances the reactivity of adjacent carbon centers in nucleophilic substitution reactions. The combination of these two functional groups in 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate allows for precise control over reaction pathways, enabling chemists to construct complex molecular architectures with high efficiency.

In recent years, there has been growing interest in the application of organosulfonates in pharmaceutical development due to their ability to improve the metabolic stability and pharmacokinetic properties of drug candidates. The trifluoromethanesulfonate group, in particular, has been extensively studied for its ability to enhance lipophilicity and reduce metabolic clearance, making it a valuable tool in medicinal chemistry. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are critical targets in oncology research. The stability provided by the trimethylsilyl group ensures that these intermediates can be stored and handled without degradation, facilitating large-scale synthetic operations.

One of the most compelling aspects of 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The trifluoromethanesulfonate leaving group facilitates palladium-catalyzed coupling reactions with various nucleophiles, including boronic acids and halides, enabling the construction of carbon-carbon bonds with high selectivity and yield. This capability has been leveraged in the synthesis of complex natural products and heterocyclic compounds, which are often challenging to prepare using traditional methods. The trimethylsilyl group can be removed at a later stage using fluoride or copper-mediated reagents, allowing for further functionalization without interference from other reactive sites.

The pharmaceutical industry has also explored the use of 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate as a building block for developing novel therapeutic agents. Naphthalene derivatives are well-known for their biological activity, with applications ranging from antimicrobial agents to central nervous system (CNS) drugs. By incorporating the trifluoromethanesulfonate group into these structures, researchers can fine-tune physicochemical properties such as solubility and binding affinity. Additionally, the presence of the trimethylsilyl group allows for selective protection and deprotection strategies, enabling iterative synthetic approaches that are essential for optimizing drug candidates.

In academic research, this compound has been utilized in studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. For example, investigations have focused on optimizing conditions for deprotection under mild conditions while maintaining high yields and purity. Such studies contribute to the broader goal of improving synthetic efficiency and reducing waste in chemical manufacturing processes. Furthermore, computational studies have been employed to predict regioselectivity and stereoselectivity in reactions involving 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate, providing valuable insights into how structural features influence reaction outcomes.

The versatility of 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. In materials science, naphthalene-based compounds are employed as precursors for organic semiconductors due to their conjugated π-systems. The trifluoromethanesulfonate group can be used to introduce additional electronic properties or serve as a handle for further functionalization during device fabrication. Similarly, in agrochemical research, derivatives of this compound have been explored as intermediates for synthesizing novel pesticides with enhanced efficacy and environmental compatibility.

As our understanding of chemical reactivity continues to evolve, so too does the role of compounds like 1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate (CAS No. 252054-88-9) in driving innovation across multiple disciplines. Advances in green chemistry principles have also influenced how this compound is produced and utilized; efforts are underway to develop more sustainable synthetic routes that minimize hazardous byproducts and energy consumption. Such initiatives align with global efforts to promote sustainable practices throughout the chemical industry.

In conclusion,1-(Trimethylsilyl)-2-naphthyl Trifluoromethanesulfonate represents a cornerstone compound in modern synthetic chemistry with far-reaching implications for pharmaceutical development、materials science，and beyond。 Its unique structural features，including both protective trimethylsilyl groups and reactive trifluoromethanesulfonate moieties，make it an indispensable tool for chemists seeking to construct complex molecules efficiently。 As research continues to uncover new applications，this compound will undoubtedly remain at forefront innovation across multiple scientific disciplines。